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Compound of Interest

Compound Name:
1-(2-Chloro-6-

methoxyphenyl)ethanone

CAS No.: 881883-32-5

Cat. No.: B1490065

Get Quote

Executive Safety Summary (Emergency Card)
Before initiating any disposal procedure, verify the chemical identity and immediate hazards.[1]

[2] This compound is a halogenated aromatic ketone, requiring specific waste stream

segregation to prevent costly cross-contamination and regulatory violations.[1][2]
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Parameter Critical Data

Chemical Name 1-(2-Chloro-6-methoxyphenyl)ethanone

Synonyms 2'-Chloro-6'-methoxyacetophenone

CAS Number
881883-32-5 (Verify on specific vendor label as

isomers vary)

Molecular Formula C₉H₉ClO₂

Hazard Class Irritant / Harmful (H302, H315, H319, H335)

Waste Stream
HALOGENATED Organic (Strict Segregation

Required)

Compatibility INCOMPATIBLE with Strong Oxidizers.[1][2][3]

The Science of Segregation: Why It Matters
As researchers, we often default to throwing all organics into a single "Organic Waste" carboy.

[1][2] For this specific compound, that is a critical error.

1-(2-Chloro-6-methoxyphenyl)ethanone contains a chlorine atom covalently bonded to the

aromatic ring.[1][2][3]

The Causality: When halogenated compounds are incinerated, they generate acidic gases

(HCl, HF) and potential dioxins.[1] Consequently, disposal facilities must burn these at

significantly higher temperatures with specific scrubbers.[1][2]

The Cost: Mixing even 1 mL of this halogenated compound into a 20L drum of non-

halogenated acetone/ethanol waste reclassifies the entire drum as halogenated waste.[1][2]

[3] This can increase disposal costs by 300-500%.[1][3]

Decision Logic: Waste Stream Selection
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Waste Generation

Is the waste Solid or Liquid?

Liquid Waste
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Solid Waste
(Pure Chemical/Contaminated Debris)

Solid

Does it contain
1-(2-Chloro-6-methoxyphenyl)ethanone?

SOLID HAZARDOUS WASTE
(Double Bagged + Tagged)
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YES (Critical)

NON-HALOGENATED WASTE
(Standard Incineration)

NO

Click to download full resolution via product page

Figure 1: Critical decision tree for segregating halogenated acetophenone waste. Note that any

liquid mixture containing this compound defaults to the Red (Halogenated) path.[1]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Chemical (Expired or
Unused)
Context: You have an old bottle with residual solid or oil.

Do Not Solubilize: If the chemical is already a solid or oil in a vial, do not dissolve it in solvent

just to pour it out.[1][2] This increases waste volume unnecessarily.[1][2][3]
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Primary Containment: Keep the chemical in its original container. Ensure the cap is tight.[1]

[2][3][4]

Secondary Containment: Place the original container inside a clear, sealable plastic bag

(Ziploc type) to prevent leakage and protect the label.

Labeling: Attach a hazardous waste tag to the outer bag.

Chemical Name: 1-(2-Chloro-6-methoxyphenyl)ethanone.[1][2][3][5]

Hazards: Irritant, Toxic.[1][2]

Constituents: 100%.[1][3]

Logistics: Move to the Solid Hazardous Waste accumulation area.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Context: You have performed a reaction or extraction (e.g., DCM or Ethyl Acetate layer)

containing the compound.

Select Container: Use a high-density polyethylene (HDPE) or glass carboy specifically

designated for Halogenated Waste.[1][2][3]

Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric acid

waste, Peroxides).[1][2] The acetophenone moiety is stable, but safety is paramount.[1][2]

Transfer: Pour the solution into the carboy using a funnel to prevent splashing.

Log: Immediately update the waste log attached to the carboy.

Entry: "Halogenated Organics (approx. X% 1-(2-Chloro-6-methoxyphenyl)ethanone)".[1]

[2][3][5]

Note: Even if the solvent is Ethyl Acetate (non-halogenated), the presence of the solute

makes the whole mix halogenated.[1][2]
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Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Syringes)[1]

Segregation: Do not throw contaminated gloves in the regular trash.[1][2][3]

Collection: Place items in a dedicated "Solid Hazardous Waste" bucket lined with a thick

(minimum 2 mil) polyethylene bag.

Sharps: If using needles/syringes, they must go into a Hard-Sided Sharps Container,

regardless of chemical contamination.[1][2]

Spill Response Protocol
In the event of a spill, speed and containment are vital to prevent laboratory exposure.[1][2]

PPE Required: Nitrile gloves (double gloved recommended), Safety Goggles, Lab Coat.[1]

1. ALERT
Notify personnel

2. ASSESS
Solid vs. Liquid?

SOLID SPILL

LIQUID SPILL

Scoop carefully
Avoid dust generation

Absorb with
Vermiculite/Sand

3. CLEAN
Wipe surface with

soap & water

4. DISPOSE
Bag as Solid Haz Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for spills. Note that combustible absorbents (sawdust)

should be avoided; use inert clay or vermiculite.[1]

Regulatory & Compliance Framework
For US-based laboratories, adherence to EPA Resource Conservation and Recovery Act

(RCRA) is mandatory.[1][2][3]
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Regulatory Category Classification for this Compound

EPA Waste Code

D001 (Ignitable - if in flammable solvent) or

Non-Specific Halogenated (if mixed with F-listed

solvents).[1][2][3] Pure substance is often

managed as Hazardous Waste due to toxicity

characteristics.[1][2][3]

DOT Shipping

Likely UN 3335 (Aviation regulated solid, n.o.s.)

or UN 3077 (Environmentally Hazardous

Substance) depending on quantity and transport

mode.[1]

Sewer Disposal

STRICTLY PROHIBITED. Halogenated

aromatics are toxic to aquatic life and disrupt

water treatment microorganisms.[1]

Final Verification
Always consult the Safety Data Sheet (SDS) specific to your vendor (e.g., Sigma-Aldrich,

Combi-Blocks) as impurities can alter flash points and specific hazard codes.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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